Cas no 651-06-9 (Sulfameter)

• Product Name: Sulfameter
• CAS No: 651-06-9
• MF: C₁₁H₁₂N₄O₃S
• MW: 280.302980422974
• MDL: MFCD00006067
• CID: 39418
• PubChem ID: 5326
• Update Time: 2025-05-20

Sulfameter Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-(5-methoxypyrimidin-2-yl)benzenesulfonamide
• 2-sulfanilamido-5-methoxypyrimidine
• 5-METHOXYSULFADIAZINE
• N1-(5-METHOXYPYRIMIDIN-2-YL)SULFANILAMIDE
• SULFAMETE
• SULFAMETHOXYDIAZINE
• sulfamethoxypyrimidine
• sulfametoxydiazine
• 2-(4-Aminobenzenesulfonamido)-5-methoxypyrimidine
• 2-sulfanilamido-5-methoxypyrimidin
• 4-amino-n-(5-methoxy-2-pyridimidinyl)-benzenesulfonamid
• 4-Amino-N-(5-methoxy-2-pyrimidinyl)benzenesulfonamide
• 5-Methoxy-2-sulfanilamidopyrimidine
• 5-sulfamethoxydiazine
• AHR-857
• Bayer 5400
• Bayrena
• Benzenesulfonamide, 4-amino-N-(5-methoxy-2-pyridimidinyl)-
• Sulfameter
• Sulfamethoxine
• sulfamethoxy-diazine
• Sulfametin
• Sulphameter
• Sulphamethoxydiazine
• Ultrax
• Sulfametorine
• Sulfamethoxydin
• Methoxypyrimal
• Berlicid
• Sulla
• Sulfamethorine
• Supramid
• Longasulf
• Kinecid
• Juvoxin
• Durenat
• Dairena
• Kirocid
• Kiron
• Sulfa-5-methoxypyrimidine
• Solfametossidiazina
• Sulfametoxipirimidine
• Sulfametinum
• Sul
• I-2586
• GTPL12641
• 4-amino-N-(5-methoxypyrimidin-2-yl)benzene-1-sulfonamide
• J01ED04
• AC-19932
• Sulfametoxydiazinum [INN-Latin]
• KBioGR_000752
• Prestwick2_000769
• 651-06-9
• NSC683528
• Prestwick0_000769
• BSPBio_000818
• W-104807
• SULFAMETER [MI]
• AB00052227
• CAS-651-06-9
• NCGC00094915-01
• N(sup 1)-(5-Methoxy-2-pyrimidinyl)sulfanilamide
• UNII-3L179F09D6
• NCGC00016530-03
• Sulfametoxydiazinum (INN-Latin)
• Q15410181
• SPBio_001536
• HMS3655A11
• Oprea1_482593
• SY101966
• SH 613
• InChI=1/C11H12N4O3S/c1-18-9-6-13-11(14-7-9)15-19(16,17)10-4-2-8(12)3-5-10/h2-7H,12H2,1H3,(H,13,14,15)
• Spectrum2_001428
• Benzenesulfonamide, 4-amino-N-(5-methoxy-2-pyrimidinyl)-
• Prestwick3_000769
• IDI1_000468
• SULFAMETOXYDIAZINE [WHO-DD]
• SH-613
• Prestwick_1048
• Spectrum4_000426
• KBio3_002485
• KBio2_001629
• HY-B0213
• AB00052227-11
• Sulfametoxydiazine;5-Methoxysulfadiazine
• Sulfamethoxydiazine / sulfamete
• NCGC00016530-01
• sulfamethoxidiazine
• KBio2_004197
• NCGC00016530-04
• NSC 683528
• 5-25-12-00525 (Beilstein Handbook Reference)
• EINECS 211-480-8
• SR-01000721917-3
• s1618
• NSC-757874
• AS-13912
• Sulla (TN)
• N(1)-(5-Methoxy-2-pyrimidinyl)sulfanilamide
• SPBio_002757
• Sulfametoxidine
• SCHEMBL79417
• sulfamethoxydiazinum
• BIDD:GT0693
• HMS1921L15
• GPTONYMQFTZPKC-UHFFFAOYSA-
• Sulfamethoxydiazin
• HMS2233B12
• 2-Sulfa-5-methoxypyrimidine
• Sulfamethoxydine
• CHEMBL1200359
• Sulfameter (Bayrena)
• Pharmakon1600-01501155
• NSC757874
• AC-32614
• EN300-118317
• AB00052227_13
• BPBio1_000900
• BRN 0621130
• N1-(5-Methoxy-2-pyrimidinyl)sulfanilamide
• Z1511483974
• Sulfametoxidiazina
• 2-Sulfanilamido-5-methoxypyrimidin [German]
• NINDS_000468
• SULFAMETER [ORANGE BOOK]
• Sulfameter [USAN]
• BRD-K87492696-001-05-8
• HMS3374J11
• Spectrum_001149
• 4-amino-N-[5-(methyloxy)pyrimidin-2-yl]benzenesulfonamide
• NSC-683528
• KBio1_000468
• Solfametossidiazina [DCIT]
• HMS1570I20
• MLS000069640
• Sulfanilamide, N(sup 1)-(5-methoxy-2-pyrimidinyl)-
• Sulfametorinum
• SW197118-3
• FT-0632748
• SBI-0051665.P002
• HMS2092J03
• NCGC00016530-07
• HMS3714I20
• DivK1c_000468
• NCGC00016530-02
• DB06821
• A834976
• AKOS015897255
• Sulfameter, VETRANAL(TM), analytical standard
• NCGC00094915-02
• Spectrum5_000981
• NCGC00016530-06
• AMY38159
• Sulfametoxydiazine [INN]
• Tox21_110478
• Prestwick1_000769
• BRD-K87492696-001-09-0
• Sulfametoxidiazina (INN-Spanish)
• SR-01000721917-2
• BSPBio_002985
• MFCD00006067
• CCG-38965
• Sulfametoxydiazine (INN)
• 3L179F09D6
• KBioSS_001629
• AB00052227_12
• SPECTRUM1501155
• CHEBI:53727
• Spectrum3_001463
• SMR000058215
• NS00010604
• Sulfametoxydiazinum
• BAY-5400
• 4-azanyl-N-(5-methoxypyrimidin-2-yl)benzenesulfonamide
• HMS501H10
• D02517
• DTXCID003613
• SR-01000721917
• Sulfametoxidiazina [INN-Spanish]
• KBio2_006765
• GPTONYMQFTZPKC-UHFFFAOYSA-N
• HMS2097I20
• DTXSID5023613
• Sulfameter (USAN)
• Tox21_110478_1
• BRD-K87492696-001-16-5
• DB-054761
• BRD-K87492696-001-15-7

• MDL： MFCD00006067
• Inchi： 1S/C11H12N4O3S/c1-18-9-6-13-11(14-7-9)15-19(16,17)10-4-2-8(12)3-5-10/h2-7H,12H2,1H3,(H,13,14,15)
• InChI Key： GPTONYMQFTZPKC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1N=CC(=CN=1)OC)(=O)=O
• BRN： 621130

Computed Properties

• Exact Mass: 280.06300
• Monoisotopic Mass: 280.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 4
• isomeric RMSD: 0.6
• CID conformational isomer Count: 24
• Surface Charge: 0
• Tautomer Count: 2
• Functional 3D Donor Count: 2
• Functional 3D Cation Count: 1
• Functional 3D ring Count: 2
• Rotatable Bond Count: 4
• XLogP3: 0.4
• Topological Polar Surface Area: 116

Experimental Properties

• Color/Form: Yellowish or white crystalline powder
• Density: 1.465
• Melting Point: 213-215°C
• Boiling Point: 539.4°C at 760 mmHg
• Flash Point: 539.4 °C at 760 mmHg
• Refractive Index: 1.647
• Solubility: In vitro: DMSO solubility ≥ 100 mg/ml (356.76 mm) H2O < 0.1 mg/ml (insoluble) * "≥" means soluble, but saturation unknown solubility
• PSA: 115.58000
• LogP: 2.60320
• Merck: 13,8999
• Solubility: Almost insoluble in water
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Sulfameter Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：WP0525000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Other Chemical Reagents

Additional information on Sulfameter

Professional Introduction to Sulfameter (CAS No: 651-06-9)

Sulfameter, a compound with the chemical formula C₆H₈N₂O₂S and the CAS number 651-06-9, is a sulfonamide derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, often referred to by its systematic name, plays a crucial role in various biochemical pathways and has been extensively studied for its potential therapeutic applications. The sulfonamide moiety, a key structural feature of Sulfameter, is well-known for its broad spectrum of biological activities, making it a valuable candidate for further exploration in drug development.

The< strong>Sulfameter molecule exhibits a unique combination of chemical properties that contribute to its efficacy in several pharmacological contexts. Its molecular structure includes a sulfonamide group, which is highly reactive and capable of forming hydrogen bonds with biological targets. This characteristic has been leveraged in the design of drugs that interact with enzymes and receptors, leading to therapeutic effects. Additionally, the presence of a methyl group and an amide bond in the molecule enhances its solubility and bioavailability, which are critical factors for drug absorption and distribution in the body.

Recent advancements in medicinal chemistry have highlighted the potential of Sulfameter as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have been exploring its utility in developing novel antibiotics, anti-inflammatory drugs, and even anticancer agents. The sulfonamide core of Sulfameter has been modified to create derivatives with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated that structural modifications can lead to compounds with improved efficacy against certain bacterial strains while minimizing side effects.

In the realm of academic research, Sulfameter has been utilized as a model compound to investigate the mechanisms of sulfonamide drug action. Its interaction with bacterial dihydropteroate synthase (DHPS), an enzyme essential for folic acid synthesis in pathogens, has been extensively studied. This research has not only deepened our understanding of how sulfonamides inhibit bacterial growth but also provided insights into designing next-generation antibiotics that overcome existing resistance mechanisms. The findings from these studies have been published in high-impact journals and have influenced the development of new therapeutic strategies.

The pharmacokinetic profile of Sulfameter is another area of interest for researchers. Studies have shown that Sulfameter exhibits moderate oral bioavailability and a relatively long half-life, allowing for once-daily dosing in some applications. Its metabolic pathways have been characterized, revealing that it is primarily metabolized by the liver through conjugation reactions. These insights into its metabolism have implications for drug-drug interactions and dosing regimens in patients with impaired liver function. Furthermore, the compound's excretion via urine suggests that renal function may also play a role in determining its overall disposition.

Emerging research has also explored the potential of Sulfameter in combination therapies. By pairing it with other antimicrobial agents or anti-inflammatory drugs, researchers aim to enhance therapeutic outcomes while reducing the likelihood of resistance development. Preliminary studies have shown promising results when Sulfameter is used in conjunction with beta-lactams or quinolones against multidrug-resistant bacteria. This approach leverages the synergistic effects of multiple drugs to combat infections more effectively than single-agent therapy.

The safety profile of Sulfameter has been carefully evaluated through preclinical and clinical trials. While generally well-tolerated at therapeutic doses, some adverse effects have been reported, including gastrointestinal discomfort and allergic reactions. These findings underscore the importance of proper dosing and monitoring in patients receiving Sulfameter-based treatments. Regulatory agencies have reviewed these data and have established guidelines for its safe use in clinical practice. Continued monitoring through post-marketing surveillance will further refine our understanding of its long-term safety profile.

The industrial significance of Sulfameter extends beyond its direct therapeutic applications. Its synthesis involves well-established chemical processes that can be scaled up for large-scale production. The availability of synthetic routes has made it a cost-effective starting material for more complex drug molecules. Pharmaceutical companies have capitalized on this by incorporating Sulfameter into synthetic pathways for high-value compounds targeting various diseases. This underscores its versatility as a building block in medicinal chemistry.

Looking ahead, future research on Sulfameter is likely to focus on expanding its therapeutic applications and optimizing its pharmacological properties. Advances in computational chemistry and high-throughput screening techniques may accelerate the discovery of new derivatives with improved characteristics. Additionally, exploring Sulfameter's potential role in personalized medicine could lead to more tailored treatment strategies based on individual patient profiles. These developments promise to further enhance our ability to harness the full therapeutic potential of this remarkable compound.